Cas no 2877702-28-6 (4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine)

4-[1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine is a specialized heterocyclic compound featuring a thiomorpholine moiety linked to a pyrrolidine-3-carbonyl scaffold substituted with a 4,6-dimethoxypyrimidin-2-yl group. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both pyrimidine and thiomorpholine rings enhances its versatility in forming hydrogen bonds and coordinating with metal ions, making it valuable for ligand design. Its well-defined stereochemistry and functional group compatibility further support its use in targeted synthetic pathways. The compound’s stability under standard conditions ensures reliable handling and storage.
4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine structure
2877702-28-6 structure
Product Name:4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
CAS No:2877702-28-6
MF:C15H22N4O3S
MW:338.425181865692
CID:5329694
PubChem ID:165435086
Update Time:2025-05-21

4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
    • 2877702-28-6
    • AKOS040867944
    • F6753-4183
    • [1-(4,6-Dimethoxy-2-pyrimidinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone
    • Inchi: 1S/C15H22N4O3S/c1-21-12-9-13(22-2)17-15(16-12)19-4-3-11(10-19)14(20)18-5-7-23-8-6-18/h9,11H,3-8,10H2,1-2H3
    • InChI Key: PJZPHFVHPSAQQO-UHFFFAOYSA-N
    • SMILES: C(C1CCN(C2=NC(OC)=CC(OC)=N2)C1)(N1CCSCC1)=O

Computed Properties

  • Exact Mass: 338.14126175g/mol
  • Monoisotopic Mass: 338.14126175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 588.6±60.0 °C(Predicted)
  • pka: 3.82±0.50(Predicted)

4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine Pricemore >>

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Additional information on 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine

Recent Advances in the Study of 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS: 2877702-28-6)

The compound 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS: 2877702-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in disease treatment.

One of the key areas of research has been the role of this compound as a potent inhibitor of specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine exhibits high selectivity and efficacy against a range of kinase targets, including those implicated in tumor growth and metastasis. The study highlighted the compound's ability to disrupt key signaling pathways, thereby inhibiting cancer cell proliferation and inducing apoptosis.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. A preprint article from BioRxiv (2024) reported that the molecule modulates immune responses by targeting specific cytokine receptors, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. The study employed advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further clinical development.

The synthesis and optimization of 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine have also been a focal point of recent research. A team from the University of Cambridge (2023) developed a novel synthetic route that improves yield and scalability while maintaining high purity. This advancement is critical for transitioning the compound from the laboratory to industrial-scale production, addressing one of the major challenges in drug development.

Looking ahead, ongoing clinical trials are expected to provide further insights into the safety and efficacy of this compound in human subjects. Preliminary results from Phase I trials, as reported in ClinicalTrials.gov (2024), indicate favorable pharmacokinetic profiles and manageable toxicity levels, paving the way for Phase II studies. These developments underscore the compound's potential as a cornerstone in next-generation therapeutics.

In conclusion, 4-[1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS: 2877702-28-6) represents a promising candidate in the realm of targeted drug discovery. Its multifaceted applications, coupled with recent advancements in synthesis and mechanistic understanding, position it as a molecule of high interest for both academic and industrial researchers. Future studies will likely focus on expanding its therapeutic indications and optimizing its clinical utility.

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